Cas no 794590-34-4 (Palmitoyllysylvalyldiaminobutyric acid trifluoroacetate)

Palmitoyllysylvalyldiaminobutyric acid trifluoroacetate structure
794590-34-4 structure
Product Name:Palmitoyllysylvalyldiaminobutyric acid trifluoroacetate
CAS No:794590-34-4
MF:C35H63F6N5O9
MW:811.893251657486
CID:2851644
Update Time:2023-08-09

Palmitoyllysylvalyldiaminobutyric acid trifluoroacetate Chemical and Physical Properties

Names and Identifiers

    • (2S)-4-amino-2-[[(2S)-2-[[(2S)-6-amino-2-(hexadecanoylamino)hexanoyl]amino]-3-methylbutanoyl]amino]butanoic acid,2,2,2-trifluoroacetic acid
    • Palmitoyl Dipeptide-6
    • Palmitoyl Dipeptide-5 Diaminohydroxybutyrate
    • Acetyl Tetrapeptide-3/Capixyl
    • Palmitoyllysylvalyldiaminobutyric acid trifluoroacetate
    • 79390Q4BYV
    • Palmitoyllysylvalyldiaminobutyrate trifluoroacetate
    • Palmitoyl dipeptide-5 diaminohydroxybutyrate trifluoroacetate
    • Butanoic acid, N2-(1-oxohexadecyl)-L-lysyl-L-valyl-2,4-diamino-, (2S)-, 2,2,2-trifluoroacetate (1:2)
    • Q27266709
    • Inchi: 1S/C31H61N5O5.2C2HF3O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-20-27(37)34-25(19-17-18-22-32)29(38)36-28(24(2)3)30(39)35-26(21-23-33)31(40)41;2*3-2(4,5)1(6)7/h24-26,28H,4-23,32-33H2,1-3H3,(H,34,37)(H,35,39)(H,36,38)(H,40,41);2*(H,6,7)/t25-,26-,28-;;/m0../s1
    • InChI Key: OJGGXQRQSFPREL-OVRRWYLESA-N
    • SMILES: FC(C(=O)O)(F)F.FC(C(=O)O)(F)F.O=C([C@H](CCCCN)NC(CCCCCCCCCCCCCCC)=O)N[C@H](C(N[C@H](C(=O)O)CCN)=O)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 55
  • Rotatable Bond Count: 27
  • Complexity: 802
  • Topological Polar Surface Area: 251
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